Cas no 63181-13-5 (1b-Hydroxy Vitamin D3)

1b-Hydroxy Vitamin D3 Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol, (1b,3b,5Z,7E)-
• 1β-Hydroxy Vitamin D3
• (1R,3R,Z)-5-((E)-2-((1R,7aR)-7a-methyl-1-((R)-6-methylheptan-2-yl)dihydro-1H-inden-4(2H,5H,6H,7H,7aH)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 1α-hydroxy-5,6-trans-vitamin D3
• 1Beta-Hydroxy Vitamin D3
• 1beta-Calcidol
• 1.BETA.-HYDROXY VITAMIN D3
• 9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1,3-DIOL, (1.BETA.,3.BETA.,5Z,7E)-
• A-Calcidol
• ALFACALCIDOL IMPURITY B [EP IMPURITY]
• 1
• SCHEMBL9050240
• UNII-N72HYL8OKC
• N72HYL8OKC
• (1R,3R,E)-5-(2-((1R,3aS,7aR,E)-7a-Methyl-1-((R)-6-methylheptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• 1beta-Hydroxyvitamin D3/1beta-hydroxycholecalciferol
• DTXSID30415284
• Alfacalcidol impurity B [EP]
• 1.BETA.-CALCIDOL
• (5Z,7E)-9,10-Secocholesta-5,7,10(19)-triene-1beta,3beta-diol
• 1beta-hydroxyvitamin D3 / 1beta-hydroxycholecalciferol
• LMST03020235
• 63181-13-5
• 1?-Hydroxy Vitamin D3
• (1R,3R,Z)-5-(2-((1R,3aS,7aR,E)-7a-methyl-1-((R)-6-methylheptan-2-yl)octahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
• (1beta,3beta,5Z,7E)- 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol; 1beta-Calcidol; Alfacalcidol Impurity B (EP); (5Z,7E)-9,10-secocholesta-5,7,10(19)-triene-1beta,3beta-diol
• (5Z,7E)-(1R,3R)-9,10-seco-5,7,10(19)-cholestatriene-1,3-diol
• (1R,3R,5Z,7E)-9,10-SECOCHOLESTA-5,7,10(19)-TRIENE-1,3-DIOL
• 9,10-Secocholesta-5,7,10(19)-triene-1,3-diol, (1beta,3beta,5Z,7E)-
• (1R,3R,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
• 1BETA-HYDROXY VITAMIN D3
• +Expand

• MDL： MFCD22741441
• InChIKey： OFHCOWSQAMBJIW-SCEGRCEFSA-N
• Inchi： InChI=1S/C27H44O2/c1-18(2)8-6-9-19(3)24-13-14-25-21(10-7-15-27(24,25)5)11-12-22-16-23(28)17-26(29)20(22)4/h11-12,18-19,23-26,28-29H,4,6-10,13-17H2,1-3,5H3/b21-11+,22-12-/t19-,23-,24-,25?,26-,27-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)[C@H]1CCC2/C(=C/C=C\3/C[C@H](C[C@H](C3=C)O)O)/CCC[C@]12C

Computed Properties

• Exact Mass: 400.33400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 400.334130642g/mol
• Heavy Atom Count: 29
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 6.58980
• PSA: 40.46000
• Boiling Point: NA
• Melting Point: NA